Diantimony lead tetroxide

• CAS No.: 16450-50-3
• Molecular Formula: OPbSb+3
• Molecular Weight: 344.959
• IUPAC Name: antimony(3+);lead(2+);oxygen(2-)
• InChI: InChI=1S/O.Pb.Sb/q-2;+2;+3
• InChI Key: WIHFRABUZBJYEJ-UHFFFAOYSA-N
• SMILES: [O-2].[Sb+3].[Pb+2]
• Synonyms: diantimony lead tetroxide

Description

Diantimony lead tetroxide (CAS 16450-50-3) is an inorganic compound significant for research in metallurgy and materials science. It is identified in industrial processes as a component in lead-rich drosses generated during the recycling of lead-acid batteries . In this context, the compound forms alongside other antimony-containing minerals during the pyrometallurgical treatment of lead-antimony alloys . Research value lies in developing sustainable resource recovery methods; solvometallurgical techniques can selectively leach antimony from such drosses for recovery and potential conversion into other valuable antimony chemicals, like flame retardants . The presence of both lead and antimony in the compound is key to its relevance. Antimony is widely used to harden lead in lead-acid battery grids, significantly increasing the alloy's mechanical strength and corrosion resistance . Furthermore, antimony compounds, particularly antimony trioxide, are indispensable synergists in flame-retardant formulations for consumer electronics, textiles, and building materials . Handling this material requires strict safety protocols. Antimony and its compounds exhibit toxicity, with effects that can resemble arsenic poisoning, potentially impacting the cardiovascular system and causing other adverse health effects . Lead oxide compounds are also known to be toxic pollutants that can induce cardiotoxic effects and oxidative stress . This product is intended for laboratory research purposes only. It is not for diagnostic, therapeutic, or personal use. Researchers should consult Safety Data Sheets and conduct all handling in accordance with appropriate laboratory safety practices, including the use of personal protective equipment (PPE) to prevent inhalation, ingestion, or dermal contact.

Ii. Advanced Synthetic Methodologies for Lead Antimony Oxide Compounds

Solid-State Reaction Techniques for Crystalline Phase Formation

Solid-state reactions are a cornerstone of inorganic materials synthesis, offering a direct route to thermodynamically stable crystalline phases. These methods typically involve the intimate mixing of solid precursors followed by thermal treatment to induce diffusion and reaction.

High-Temperature Calcination Processes

High-temperature calcination is a widely employed solid-state method for producing crystalline lead-antimony oxides. This process involves heating a mixture of precursor powders to elevated temperatures, often for extended periods, to facilitate the reaction and formation of the desired crystal structure.

The synthesis of lead antimonate (B1203111) yellow (Pb₂Sb₂O₇), a pigment with a pyrochlore (B1171951) structure, is a classic example of this technique. sicer.it It is produced through the high-temperature calcination of lead(II) oxide (PbO) and antimony(V) oxide (Sb₂O₅). sicer.it The precursors are intimately mixed and heated, causing them to homogeneously and ionically interdiffuse, forming the crystalline pyrochlore matrix. sicer.it Modifiers such as Al₂O₃, CdO, Fe₂O₃, and MgO can be included in the composition to tailor the pigment's properties. sicer.it

The formation of lead antimonate is sensitive to the reaction temperature. Studies on historical paint pigments have shown that temperatures above 750°C are necessary to form lead antimonate from lead and antimony precursors. uva.nl Below this temperature, different, often undesirable, brownish-black colored materials with unidentified crystalline structures may form. uva.nl The stability of lead antimonate at high temperatures, up to 1100°C, makes it suitable for applications like ceramic glazes where it can withstand the second firing process. hepvs.ch

The process of obtaining antimony trioxide (Sb₂O₃) from antimonite (Sb₂S₃) ore also utilizes calcination, referred to as roasting. google.com In this pyrometallurgical process, the sulfide (B99878) ore is heated in the presence of air to transform it into an oxide. google.com The temperature and oxygen concentration are critical parameters to control the formation of the desired antimony oxide (volatile Sb₂O₃) over the non-volatile antimony(IV) oxide (Sb₂O₄). google.com

Table 1: Parameters for High-Temperature Calcination of Lead-Antimony Oxides

Precursors	Target Compound	Temperature Range (°C)	Key Process Details
Lead(II) Oxide (PbO), Antimony(V) Oxide (Sb₂O₅)	Lead Antimonate Yellow (Pb₂Sb₂O₇)	> 750	Homogeneous and ionic interdiffusion to form a pyrochlore crystalline matrix. sicer.ituva.nl
Antimony Sulfide (Sb₂S₃), Air (Oxygen)	Antimony Trioxide (Sb₂O₃)	500 - 900	Oxidative roasting to convert sulfide to volatile oxide. google.com
Lanthanum Oxide (La₂O₃), Antimony Trioxide (Sb₂O₃), Antimony Pentoxide (Sb₂O₅)	LaSb₃O₉, LaSb₅O₁₂	Not Specified	Solid-state reaction to form new lanthanum antimony oxides. rsc.org

Mechanochemical Synthesis Approaches

Mechanochemical synthesis offers a solvent-free, energy-efficient alternative to traditional solid-state reactions. This technique utilizes mechanical energy, typically from ball milling, to induce chemical reactions and phase transformations at ambient temperatures.

The synthesis of various metal/metal sulfide nanocomposites, including Sb/FeS, has been demonstrated through mechanochemical reduction. researchgate.netresearchgate.net In this process, antimony sulfide (Sb₂S₃) is milled with a reducing agent, such as elemental iron, in a high-energy planetary or vibratory mill. researchgate.netresearchgate.net The mechanical forces facilitate the reduction of Sb₂S₃ to nanosized elemental antimony, with the reaction often reaching completion within a short milling time (e.g., 60 minutes). researchgate.netresearchgate.net This method is advantageous for its speed and ability to produce nanocomposites at room temperature. researchgate.net

Mechanochemistry has also been explored for the synthesis of lead-free double perovskites like Cs₂AgSbCl₆. This approach is considered a "green" synthesis route as it minimizes or eliminates the use of solvents. rsc.org The process involves milling the precursor salts, and the milling time is a critical parameter in forming the desired monophasic polycrystalline compound. rsc.org While not directly focused on diantimony (B1203571) lead tetroxide, this research highlights the potential of mechanochemistry to produce complex mixed-metal oxides.

The advantages of mechanochemical synthesis include rapidity, simplicity, reproducibility, and the potential to create novel compounds that are not accessible through solution-based methods. rsc.orgrsc.org

Table 2: Mechanochemical Synthesis of Antimony-Containing Compounds

Precursors	Target Product	Milling Equipment	Key Findings
Antimony Sulfide (Sb₂S₃), Iron (Fe)	Sb/FeS nanocomposite	Planetary or eccentric vibratory mill	Rapid, ambient temperature reduction to form nanosized antimony embedded in an iron sulfide matrix. researchgate.netresearchgate.net
Cesium Chloride (CsCl), Silver Chloride (AgCl), Antimony Trichloride (B1173362) (SbCl₃)	Cs₂AgSbCl₆ double perovskite	Not Specified	A green, solvent-free method where milling time is crucial for phase formation. rsc.org

Solution-Based and Precipitation Synthesis Routes

Solution-based synthesis methods offer excellent control over the size, shape, and composition of the resulting materials by manipulating reaction conditions in a liquid medium. These techniques are particularly well-suited for the production of nanoparticles and thin films.

Chemical Precipitation and Annealing Treatments for Nanoparticle Synthesis

Chemical precipitation is a versatile method for synthesizing nanoparticles from solution. It involves the formation of an insoluble solid (precipitate) from a solution containing the desired ions. Subsequent annealing is often required to crystallize the precipitate and obtain the final product.

The synthesis of antimony oxide nanoparticles has been achieved by reacting antimony trichloride (SbCl₃) with sodium hydroxide (B78521) (NaOH) in an aqueous solution in the presence of polyvinyl alcohol. grafiati.com This method yields nanoparticles with sizes ranging from 10 to 80 nm. grafiati.com Similarly, calcined layered double hydroxides (LDHs) have been used to remove antimonate from polluted water through precipitation, forming brandholzite-like and zincalstibite-like phases. mdpi.com

The synthesis of lead oxide (PbO) nanoparticles, a precursor for lead-based compounds, can be achieved through chemical solution methods without the use of surfactants. nationalgallery.org.uk These PbO nanoparticles can then be electrochemically oxidized to form nanodendritic lead dioxide (PbO₂). nationalgallery.org.uk In a study on the sub-chronic inhalation of lead oxide nanoparticles, the nanoparticles were generated by the evaporation of melted lead in a furnace followed by oxidation in an air stream. nih.gov

Sol-Gel and Dip-Coating Methods for Thin Film Fabrication

The sol-gel process is a wet-chemical technique used for the fabrication of materials, particularly metal oxides, from a chemical solution (the "sol") that acts as a precursor for an integrated network (the "gel") of discrete particles or network polymers. Dip-coating is a common method to deposit sol-gel derived thin films onto a substrate.

Antimony-doped tin oxide (ATO) transparent conducting thin films have been successfully prepared using the sol-gel dip-coating technique. grafiati.comktu.lt The precursor solution typically consists of tin(II) chloride dehydrate and antimony trichloride dissolved in an alcohol. grafiati.com The coated substrates are then dried and annealed at temperatures ranging from 400 to 550°C to form the crystalline ATO films. grafiati.comacs.org The annealing temperature has been shown to influence the grain size and surface roughness of the deposited films. grafiati.com The electrical resistivity of the films can be tuned by adjusting the antimony doping concentration. ktu.lt

The sol-gel method has also been employed to synthesize antimony anodes for sodium-ion batteries. mdpi.com In one route, antimony oxide (Sb₂O₃) and citric acid are dissolved in nitric acid, followed by a self-combustion reaction and subsequent heating under a hydrogen/argon atmosphere to produce antimony particles. mdpi.com The heating temperature and duration are critical parameters that affect the particle size and the amount of residual Sb₂O₃ impurity. mdpi.com

Table 3: Sol-Gel Synthesis of Antimony-Containing Materials

Precursors	Target Material	Deposition/Synthesis Method	Key Parameters
Tin(II) chloride dehydrate, Antimony trichloride	Antimony-doped tin oxide (ATO) thin films	Sol-gel dip-coating	Annealing temperature (400-550°C), Sb-doping concentration. grafiati.comktu.ltacs.org
Antimony oxide (Sb₂O₃), Citric acid, Nitric acid	Antimony (Sb) particles for anodes	Sol-gel with self-combustion	Heating temperature and time under H₂/argon atmosphere. mdpi.com

Hydrothermal and Solvothermal Synthetic Pathways

Hydrothermal and solvothermal synthesis involve chemical reactions in aqueous or non-aqueous solvents, respectively, at elevated temperatures and pressures in a sealed vessel (autoclave). These methods are highly effective for synthesizing crystalline materials with controlled morphologies.

Hydrothermal synthesis has been utilized to prepare various lead-based and antimony-based compounds. For instance, potassium plumbite single crystals have been prepared hydrothermally by reacting lead oxide and potassium hydroxide in an autoclave at temperatures between 130-240°C. google.com This low-temperature method can produce uniform, large-sized crystals. google.com The synthesis of lead zirconate titanate (PZT) powders and thin films has also been extensively studied using hydrothermal methods. birmingham.ac.uk

While direct hydrothermal synthesis of diantimony lead tetroxide is not explicitly detailed in the provided search results, the synthesis of other antimonates, such as sodium antimonate, through hydrothermal routes is mentioned as a general method. smolecule.com A solution-based method using ethylene (B1197577) glycol as a solvent (a solvothermal approach) was used to synthesize multi-metallic manganese antimonates, including a lead-containing variant [MnPb + Sb]Oₓ. rsc.org This involved dissolving precursor salts in ethylene glycol and heating the solution to 190°C. rsc.org

Table 4: Hydrothermal/Solvothermal Synthesis of Related Compounds

Precursors	Target Compound	Solvent	Temperature (°C)
Lead Oxide, Potassium Hydroxide	Potassium Plumbite single crystal	Water	130 - 240
Manganese Chloride (MnCl₂), Lead Chloride (PbCl₂), Antimony Trichloride (SbCl₃)	[MnPb + Sb]Oₓ	Ethylene Glycol	190

Electrochemical Deposition and Oxidation Methods

Electrochemical methods provide a versatile and controllable route for the synthesis of lead-antimony oxide compounds. These techniques involve the use of an electric current to drive chemical reactions at an electrode-electrolyte interface, allowing for the deposition of thin films or the formation of oxide layers with precise control over thickness and morphology.

One approach involves the direct electrolysis of lead-antimony oxides in a deep eutectic solvent. google.com In this method, a mixture of lead oxide (PbO) and antimony trioxide (Sb2O3) is used as the cathode, and graphite (B72142) serves as the anode. google.com The electrolysis is carried out in a deep eutectic solvent, which is a mixture of a quaternary ammonium (B1175870) salt and a polyol, at temperatures ranging from 40-100°C. google.com This process allows for the in-situ reduction of the mixed oxides to form a lead-antimony alloy. google.com The composition of the resulting alloy can be controlled by adjusting the initial mass ratio of PbO and Sb2O3 in the cathode. google.com

Another electrochemical strategy is the co-deposition of antimony and lead from an aqueous electrolyte. For instance, lead-antimony alloy coatings can be electrodeposited from baths containing lead oxide and a suitable salt of antimony. google.com The addition of complexing agents like citrates or tartrates helps to control the ionization and deposition of the metals. google.com

Furthermore, anodic oxidation can be employed to form a composite oxide film on a lead-antimony alloy electrode. google.com This process involves making the lead-antimony alloy the anode in an electrolytic cell, leading to the formation of a dense and stable oxide layer on its surface. google.com This oxide film can enhance the stability of the electrode, particularly in acidic environments. google.com The electrochemical behavior of antimony-containing alloys in environments like sulfuric acid is of interest for applications such as lead-acid batteries. mdpi.com

The electrochemical deposition of nanostructured metal/metal-oxide coatings is another area of active research. diva-portal.org For example, coatings containing antimony and co-deposited nanograins of antimony trioxide (Sb2O3) can be prepared from antimony(III)-tartrate solutions. diva-portal.org Local pH changes at the electrode surface during deposition can lead to the precipitation of metal oxides. diva-portal.org

Interactive Data Table: Parameters for Electrochemical Synthesis of Lead-Antimony Alloys

Parameter	Value	Reference
Cathode Material	Mixed PbO and Sb2O3	google.com
Anode Material	Graphite	google.com
Electrolyte	Deep Eutectic Solvent (Quaternary Ammonium Salt + Polyol)	google.com
Electrolysis Temperature	40-100 °C	google.com
Cell Voltage	2.0-2.5 V	google.com
Anode-Cathode Distance	0.5-2 cm	google.com
Electrolysis Duration	8-20 h	google.com

Vapor Phase Synthesis and Control of Volatilization

Vapor phase synthesis methods offer a pathway to produce high-purity lead-antimony oxide compounds, often in the form of nanoparticles or thin films. These techniques rely on the volatilization of precursors followed by their reaction and condensation. A critical aspect of this methodology is the precise control over the volatilization of the constituent metal oxides to achieve the desired stoichiometry in the final product.

The synthesis of antimony oxide nanoparticles can be achieved through the vapor transport and condensation of metallic antimony in an oxidizing environment. researchgate.net In a typical setup, granular antimony is heated in a tube furnace, and the resulting vapor is transported by a carrier gas to a cooler region where it oxidizes and deposits as nanoparticles on a substrate. researchgate.net

A key challenge in the synthesis of lead-antimony oxides via vapor phase methods is the difference in the vapor pressures of lead oxide and antimony oxide. pyrometallurgy.co.za Antimony trioxide is significantly more volatile than lead oxide, which can lead to a product that is enriched in antimony. pyrometallurgy.co.zachemcess.com To produce a compound with a specific lead-to-antimony ratio, careful control of the process parameters is essential.

Several strategies are employed to control volatilization:

Temperature Control: The temperature of the source material and the substrate are critical parameters. pyrometallurgy.co.zagoogle.com Higher temperatures generally favor the volatilization of both oxides, but the relative vapor pressures can change with temperature, affecting the composition of the vapor phase and the final product. pyrometallurgy.co.za For instance, increasing the temperature from 700 to 900 °C can lead to a higher proportion of lead oxide in the vapor phase. pyrometallurgy.co.za

Atmosphere Control: The composition of the gas phase, particularly the oxygen partial pressure, plays a crucial role. chemcess.comgoogle.com A controlled oxygen supply is necessary to promote the formation of the desired oxide (e.g., Sb2O3) while preventing the formation of less volatile oxides like antimony tetroxide (Sb2O4). chemcess.comgoogle.com The presence of reducing agents like carbon monoxide can also inhibit the formation of higher oxides. chemcess.com

Precursor Selection: The choice of precursor materials can influence the volatilization process. For example, starting with lead-antimony alloys and performing selective oxidation can be a method to generate the desired oxide vapors. ceon.rs

Research has shown that by carefully managing these parameters, it is possible to synthesize lead-antimony oxide compounds with controlled compositions. For example, in the context of recovering antimony from lead-based materials, the selective volatilization of antimony trioxide is a key step. ceon.rs

Interactive Data Table: Key Parameters in Vapor Phase Synthesis of Lead-Antimony Oxides

Parameter	Influence on Synthesis	Key Findings	Reference
Temperature	Controls the vapor pressure of lead and antimony oxides.	Increasing temperature from 700 to 900 °C favors volatilization of lead oxide, altering the vapor pressure ratio. pyrometallurgy.co.za	pyrometallurgy.co.za
Oxygen Partial Pressure	Affects the oxidation state of antimony.	A controlled, low oxygen supply prevents the formation of less volatile Sb2O4. chemcess.comgoogle.com	chemcess.comgoogle.com
Carrier Gas Flow Rate	Influences the transport of vapor to the deposition zone.	A flow rate of 400 mL/min was used for the synthesis of Sb2O3 nanoparticles. researchgate.net	researchgate.net
Precursor Material	Determines the initial composition and volatilization behavior.	Selective oxidation of Pb-Sb alloys can be used to generate oxide vapors. ceon.rs	ceon.rs

Green Synthesis Approaches for Lead-Antimony Oxide Nanostructures

Green synthesis has emerged as an eco-friendly and cost-effective alternative to conventional methods for producing nanomaterials. This approach utilizes biological entities such as plants, bacteria, fungi, and yeast to mediate the synthesis of nanoparticles, thereby reducing the need for harsh chemicals and energy-intensive processes. mdpi.comfrontiersin.org

While the green synthesis of lead-antimony oxide nanostructures is a developing area, the principles have been successfully applied to the synthesis of lead oxide (PbO) and antimony oxide nanoparticles individually. These methods can potentially be adapted for the synthesis of the mixed oxide.

For the green synthesis of lead oxide nanoparticles, extracts from various plants have been used. For example, the extract of Mangifera indica has been employed to synthesize PbO nanoparticles. frontiersin.orgnih.gov The phytochemicals present in the plant extract, such as quercetin, act as reducing and capping agents, facilitating the reduction of lead ions (Pb2+) to lead nanoparticles (Pb0), which are subsequently oxidized to PbO. frontiersin.orgnih.gov Similarly, extracts from Helichrysum sanguineum and Cucurbita maxima have been used to produce PbO nanoparticles. chalcogen.roscispace.com

In the case of antimony, yeast species have been shown to be capable of synthesizing antimony nanoparticles. mdpi.com The biological molecules within the yeast cells are believed to be responsible for the reduction of antimony ions and the stabilization of the resulting nanoparticles. mdpi.com

The extension of these green synthesis methodologies to produce lead-antimony oxide nanostructures would likely involve the simultaneous or sequential reduction of lead and antimony precursors in the presence of a biological extract. The specific phytochemicals in the extract would play a crucial role in controlling the nucleation and growth of the mixed oxide nanoparticles, influencing their size, shape, and composition.

Interactive Data Table: Examples of Green Synthesis for Constituent Oxides

Nanoparticle	Biological Source	Key Phytochemicals/Mechanisms	Reference
Lead Oxide (PbO)	Mangifera indica extract	Quercetin and other phytochemicals act as reducing and capping agents.	frontiersin.orgnih.gov
Lead Oxide (PbO)	Helichrysum sanguineum extract	Plant extract facilitates the formation of PbO nanoparticles.	chalcogen.ro
Lead Oxide (PbO)	Cucurbita maxima flower extract	Phytochemicals in the flower extract mediate the synthesis.	scispace.com
Antimony Nanoparticles	Yeast	Intracellular enzymatic reduction.	mdpi.com

Iii. Crystallographic and Microstructural Elucidation of Lead Antimony Oxide Phases

X-ray Diffraction (XRD) Analysis for Phase Identification and Structural Determination

X-ray Diffraction (XRD) is a primary technique for identifying crystalline phases and determining their structural parameters. arxiv.org For lead-antimony oxides, XRD is essential for distinguishing between different phases, such as the desired cubic pyrochlore (B1171951) structure of Pb₂Sb₂O₇ and other potential compounds that can form during synthesis. cnr.itmorana-rtd.com The analysis involves comparing the diffraction pattern of a sample to reference patterns in databases like the Powder Diffraction File (PDF). cnr.it

The ideal crystal structure for Pb₂Sb₂O₇ is the cubic pyrochlore structure (space group Fd-3m). cnr.itcambridge.org This structure can be visualized as two interpenetrating networks: one composed of corner-sharing SbO₆ octahedra and another network of Pb₂O' where O' is a seventh oxygen atom not part of the octahedral framework. cnr.it The stability of this structure is largely dependent on the relative sizes of the lead (A-site) and antimony (B-site) cations. cnr.it However, research indicates that the stoichiometric Pb₂Sb₂O₇ pyrochlore is intrinsically unstable. acs.org Its stabilization often requires substitutions or the presence of defects. acs.org

In practice, XRD analysis of synthetic Naples yellow often reveals a mixture of phases rather than a single, pure compound. morana-rtd.com For instance, studies have identified the presence of Pb₂.₅Sb₁.₅O₆.₇₅, Pb₃₊ₓSb₂O₈₊ₓ, and PbSb₂O₆ alongside Pb₂Sb₂O₇. morana-rtd.com

Polymorphism, the ability of a solid material to exist in more than one crystal structure, is a key aspect of lead-antimony oxides. While the cubic pyrochlore is the most commonly cited structure for Naples yellow, other structural forms can exist depending on synthetic conditions and composition. cnr.itacs.org

Some studies have questioned the existence of a pure, stoichiometric Pb₂Sb₂O₇ with a cubic pyrochlore structure, suggesting instead that the lattice may exhibit a rhombohedral distortion. acs.org The stabilization of the cubic phase might be achieved through partial substitution of Sb⁵⁺ ions in the octahedral sites. acs.org Temperature and pressure are critical factors that can induce phase transitions. For example, in the broader family of antimony oxides, the cubic α-Sb₂O₃ can transform into the orthorhombic β-Sb₂O₃ at elevated temperatures. researchgate.net Similarly, high-pressure studies on related lead oxides like PbO₂ show transitions from a rutile structure to an orthorhombic form. researchgate.net

Differential Scanning Calorimetry (DSC) is a technique used alongside XRD to detect the thermodynamic changes associated with phase transitions, such as the enthalpy change (ΔH) during a transition from one polymorph to another. nih.govnih.gov

Precise determination of lattice parameters and unit cell volume is critical for understanding the structural details of diantimony (B1203571) lead tetroxide. This is typically achieved through Rietveld refinement of powder XRD data. cnr.itnih.gov The Rietveld method is a powerful technique that fits a calculated diffraction pattern to the experimental data, allowing for the refinement of various structural parameters, including lattice constants. nih.gov

For a cubic pyrochlore structure, only one lattice parameter, a, is needed to define the unit cell. Studies have reported a range of values for a in lead pyroantimonates, reflecting variations in composition and synthesis. For a single-phase cubic pyrochlore identified as lead antimonate (B1203111) yellow, a lattice parameter of a = 10.394 Å was determined. cnr.it The naturally occurring mineral analogue, oxyplumboroméite (ideally Pb₂Sb₂O₇), has a unit-cell parameter of a = 10.3783(6) Å and a unit cell volume of V = 1117.84(11) ų. cambridge.org

Doping with other cations significantly affects the lattice parameters. For example, the introduction of tin (Sn) or zinc (Zn) to replace Sb⁵⁺, or an excess of lead, leads to an increase in the lattice size. cnr.it This expansion is a direct consequence of the larger ionic radii of the substituting cations. Computational studies have also explored the lattice parameters of stabilized phases, such as Na₀.₅Pb₁.₅Sb₂O₆.₇₅ and NaPbSb₂O₆.₅, which show good agreement with experimental values derived from XRD. acs.org

Below is a data table summarizing reported lattice parameters for diantimony lead tetroxide and related phases.

Compound/Phase	Crystal System	Space Group	Lattice Parameter 'a' (Å)	Unit Cell Volume (ų)	Source(s)
Lead Antimonate Yellow	Cubic	Fd-3m	10.394	-	cnr.it
Oxyplumboroméite (Pb₂Sb₂O₇)	Cubic	Fd-3m	10.3783	1117.84	cambridge.org
Bindheimite (reference)	Cubic	Fd-3m	10.40	-	acs.org
Na-substituted Phase	Cubic	-	10.505	-	acs.org
Pb-Sn-Sb Oxide	Cubic	-	10.55-10.56	-	cnr.it

Polymorphism and Phase Transition Studies

Advanced Electron Microscopy for Microstructure and Morphology

While XRD provides crystallographic information, electron microscopy techniques are indispensable for visualizing the microstructure and morphology of lead-antimony oxide particles.

Scanning Electron Microscopy (SEM) is used to examine the surface topography, particle size, and shape of materials. mdpi.com SEM analysis of lead-antimony oxides reveals details about the agglomeration of particles and their surface texture. researchgate.netrsc.org

Studies on hydrothermally synthesized lead-antimony oxides have shown that the ratio of lead oxide to antimony oxide precursors influences the surface morphology. researchgate.net For instance, samples with a higher concentration of PbO tend to appear more fluffy and amorphous with uniformly sized particles. researchgate.net In contrast, increasing the proportion of Sb₂O₃ can lead to different morphologies. researchgate.net SEM images can also help identify the presence of multiple phases within a sample, which often appear with different contrasts or shapes. For example, in the production of lead antimonate yellow pigments, SEM combined with Energy Dispersive X-ray Spectroscopy (SEM-EDS) has been used to confirm the elemental composition and distribution within the particles. cnr.itmorana-rtd.com

Transmission Electron Microscopy (TEM) offers higher resolution than SEM, enabling the analysis of the internal nanostructure of materials, including crystal lattice imaging and the identification of nanoscale defects. inoe.roresearchgate.net

TEM studies on lead-antimony oxide nanoparticles confirm the findings from SEM regarding particle size and shape but provide more precise measurements. researchgate.net For example, TEM analysis of hydrothermally synthesized particles showed diameters ranging from 20 to 80 nm. researchgate.net High-resolution TEM (HR-TEM) can reveal the atomic arrangement within a single nanoparticle, and Selected Area Electron Diffraction (SAED) patterns can be used to confirm the crystal structure of individual grains. researchgate.net For instance, SAED patterns can confirm the cubic structure of Sb₂O₃ nanoparticles. researchgate.net

In the context of complex lead-antimony oxides, advanced techniques like Scanning Transmission Electron Microscopy with a High-Angle Annular Dark-Field detector (STEM-HAADF) have been used to confirm the coexistence of different phases at the nanoscale. acs.org This method was crucial in identifying the intimate mixing of Na-rich and Pb-rich pyroantimonate (B1233504) phases in a pigment sample, which would be difficult to resolve by other means. acs.org

Scanning Electron Microscopy (SEM) for Surface Morphology

Defect Chemistry and Non-Stoichiometry in Lead-Antimony Oxides

The ideal stoichiometric formula Pb₂Sb₂O₇ often does not accurately represent the real material, which typically exhibits non-stoichiometry and a variety of crystal defects. acs.orgarxiv.org These deviations from the ideal composition are critical for stabilizing the pyrochlore structure and determining its properties. acs.org

The pyrochlore structure is known to tolerate a wide range of substitutions and vacancies at the A (Pb), B (Sb), and anion (O) sites. uantwerpen.be First-principles calculations have shown that a stoichiometric Pb₂Sb₂O₇ in the pyrochlore structure would be metallic, which contradicts its observed properties as a semiconductor. acs.orgresearchgate.net This discrepancy highlights the importance of non-stoichiometry. acs.org

The formation of a stable lead antimonate pyrochlore often involves either the substitution of Pb²⁺ by other cations like Na⁺ at the A-site or the substitution of Sb⁵⁺ by cations like Sn⁴⁺ at the B-site. cnr.itacs.org These substitutions create charge imbalances that are compensated by the formation of oxygen vacancies. For example, the substitution of two Pb²⁺ ions by two Na⁺ ions would require the removal of one oxygen ion to maintain charge neutrality, leading to formulas like NaPbSb₂O₆.₅. acs.org Similarly, substituting Sb⁵⁺ with Sn⁴⁺ can lead to formulas like Pb₂Sb₂₋ₓSnₓO₇₋ₓ/₂. cnr.it

These compositional variations and defects, including cation disorder and oxygen vacancies, significantly influence the electronic structure and, consequently, the color and stability of the material. acs.orgarxiv.org The presence of non-stoichiometry is often linked to the synthesis process, where an excess of certain components, like lead oxide, is used, resulting in non-stoichiometric proportions in the final product. maajournal.com

Investigation of Intrinsic Defect Structures

The crystallographic perfection of lead-antimony oxide phases is significantly influenced by the presence of intrinsic defects. These defects, which disrupt the periodic arrangement of the crystal lattice, are crucial in determining the material's electronic and structural properties. The primary types of point defects encountered in complex oxides include vacancies, interstitials, and anti-site disorders. rsc.orgmdpi.com

Point Defects:

Vacancies: These are sites in the crystal lattice where an atom is missing. In lead-antimony oxides, both cation vacancies (missing Pb or Sb ions) and anion vacancies (missing O ions) can occur. rsc.org Oxygen vacancies are particularly common in metal oxides and can be introduced during synthesis, especially under reducing conditions. mdpi.com For instance, studies on antimony(III) oxide (Sb₂O₃) have shown that oxygen deficiency, resulting in oxygen vacancy defects, is an expected feature that can influence the material's dielectric properties. acs.org The formation of oxygen vacancies is a key mechanism for inducing n-type conductivity in many oxides. mdpi.com

Interstitials: These defects occur when an atom occupies a site that is normally vacant in the crystal structure. rsc.orgmdpi.com Cation interstitials, where extra metal ions are present in the lattice, can lead to a metal-excess stoichiometry. rsc.org

Anti-Site Defects: This type of defect involves the swapping of atomic positions between different elements. For example, a lead ion might occupy a site typically reserved for an antimony ion, or vice-versa. rsc.org

The deviation from ideal stoichiometry is a primary cause of these intrinsic defects. rsc.org The formation energy of a specific defect type depends on the processing environment, such as temperature and oxygen partial pressure. semanticscholar.orgnih.gov In many transition metal oxides, these defects can introduce new energy levels within the band gap, thereby altering the material's conductivity and other physical properties. rsc.org

Analysis of Dopant Incorporation and Related Defect Mechanisms

The introduction of foreign atoms, or dopants, into the lead-antimony oxide lattice is a common strategy to modify its properties. The mechanism of dopant incorporation and the resulting defect structures are complex and depend on the dopant's ionic radius, charge, and concentration, as well as the host material's structure.

When a dopant is introduced, it can reside in several locations within the host lattice:

Substitutional Doping: The dopant atom can replace a host cation on its regular lattice site. For example, in antimony-doped lead oxide (PbO), Sb³⁺ ions can substitute for Pb²⁺ ions. researchgate.net This substitution can cause lattice strain and the formation of additional defects to maintain charge neutrality. In some systems, such as Sb-doped PZT, it is suggested that Sb³⁺ can enter the Pb²⁺ site, which facilitates domain wall movement. mdpi.com

Interstitial Doping: Dopant atoms can occupy interstitial positions within the crystal lattice. mdpi.com

Defect Complexes: Often, dopants form complex defects with native point defects. This is a critical mechanism for achieving desired electronic properties in many oxide systems. A well-studied analogy is antimony-doped zinc oxide (SZO), where Sb is used to create p-type conductivity. The mechanism involves the formation of a defect complex (Sb_Zn – 2V_Zn), consisting of an antimony ion on a zinc site and two zinc vacancies. semanticscholar.orgnih.gov This type of complex has a lower formation energy compared to other Sb-related defects under oxygen-rich conditions. semanticscholar.orgnih.gov Similarly, in CuO-doped (Na₀.₅K₀.₅)NbO₃ ceramics, investigations revealed that divalent copper ions substitute at the Nb site, creating trimeric Vₒ–Cuₙb'''–Vₒ defect complexes. researchgate.net

The incorporation of dopants invariably affects the host's microstructure. In lead tetroxide (Pb₃O₄) doped tin oxide (SnO₂), doping was found to increase the lattice parameters and the volume of the unit cell. jscimedcentral.com Similarly, studies on antimony-doped lead oxide nanoparticles showed that doping decreased the lattice parameters, indicating an increase in internal defects. researchgate.net The concentration of the dopant is also a critical factor. In antimony-doped tin oxide (ATO), the SnO₂ cassiterite structure can accommodate up to 15% Sb dopant without changing to another crystalline phase. acs.org

Cation Site Occupancy and Crossed Substitution Phenomena

A defining structural characteristic of many mixed-cation compounds, including lead-antimony oxides and particularly lead-antimony sulfosalts, is the phenomenon of mixed-site occupancy and crossed substitution. This refers to the partial or complete exchange of cations between two or more distinct crystallographic sites.

The general structural formula for the plagionite series, which incorporates this phenomenon, is given as: Pb₂N−₁(Pb₁−xSbx)₂(Sb₁−xPbx)₂Sb₆S₁₃₊₂N copernicus.org

The substitution coefficient, x, quantifies the extent of this crossed substitution and varies between different mineral species and even within samples of the same species, likely influenced by crystallization kinetics. copernicus.orgcopernicus.org

Table 1: Pb-versus-Sb Crossed Substitution Coefficient (x) in Select Lead-Antimony Sulfosalts

Mineral	Homologue (N)	Substitution Coefficient (x)	Reference
Semseyite	4	~0.10	copernicus.org
Plagionite	3	~0.20	copernicus.org
Fülöppite (Natural)	2	~0.13	copernicus.org
Fülöppite (Synthetic)	2	up to ~0.40	copernicus.org

This phenomenon is not limited to sulfosalts. In complex oxides, mixed cation occupancy is also observed. For instance, in thallium-bearing chovanite, there are 21 pure Pb sites, 17 pure Sb positions, and 11 mixed Pb/Sb sites. mdpi.com Similarly, a study of barium antimony lead bismuth oxide revealed a complex distribution of Ba, Sb, Pb, and Bi over several crystallographic sites. researchgate.net These findings underscore that in multi-cation oxides, the distribution of cations over available sites is often mixed rather than ordered, a feature essential to understanding their detailed crystal chemistry.

Iv. Advanced Spectroscopic and Analytical Characterization of Lead Antimony Oxide Compounds

Vibrational Spectroscopy for Bonding Environment Analysis

Vibrational spectroscopy is a powerful non-destructive tool used to probe the bonding environments within a material. By measuring the interaction of light with the vibrational modes of chemical bonds, specific information about the compound's structure and composition can be obtained.

Fourier-Transform Infrared (FTIR) spectroscopy measures the absorption of infrared radiation by a material, corresponding to the vibrational and rotational energy levels of its molecular bonds. In the context of lead-antimony oxides, FTIR is particularly useful for identifying the characteristic vibrations of metal-oxygen (M-O) bonds.

The FTIR spectrum of diantimony (B1203571) lead tetroxide, which has a pyrochlore (B1171951) structure, is characterized by vibrations originating from the SbO₆ octahedra and the Pb-O polyhedra. The primary absorption bands are typically found in the fingerprint region (below 1000 cm⁻¹), where metal-oxygen stretching and bending modes occur. mdpi.com

Research on related antimony oxides provides a basis for interpreting the spectra of complex lead-antimony systems. For instance, studies on antimony trioxide (Sb₂O₃) show characteristic bands for Sb-O-Sb vibrations. core.ac.uk The valentinite form of Sb₂O₃ exhibits symmetric stretching, asymmetric stretching, symmetric bending, and asymmetric bending vibrations of SbO₃ trigonal pyramids. core.ac.uk In lead-antimony compounds, these bands are modified by the presence of lead. The Pb-O stretching vibrations typically appear at lower frequencies. researchgate.net While detailed FTIR spectra specifically for pure Pb₂Sb₂O₇ are not extensively documented in common literature, analysis of related materials indicates that the main bands associated with the Sb-O framework in the pyrochlore structure would be prominent. researchgate.net The presence of hydroxyl groups (O-H), often from adsorbed water, can also be identified by broad bands around 3400 cm⁻¹ and bending vibrations near 1630 cm⁻¹. core.ac.uk

Table 1: Representative FTIR Vibrational Modes in Antimony Oxides

Wavenumber (cm⁻¹)	Assignment	Compound Context	Reference
~692	Symmetric stretching of Sb-O-Sb	Sb₂O₃ (valentinite)	core.ac.uk
~592	Asymmetric stretching of Sb-O-Sb	Sb₂O₃ (valentinite)	core.ac.uk
~492	Asymmetric bending of Sb-O-Sb	Sb₂O₃ (valentinite)	core.ac.uk
347 - 71	Lattice vibrations, possibly involving Pb-O	Pb₂Sb₂O₇	researchgate.net

Note: This table is illustrative and based on data from constituent and related oxides. The exact peak positions for Pb₂Sb₂O₇ can vary.

Raman spectroscopy, another form of vibrational spectroscopy, relies on the inelastic scattering of monochromatic light. It is highly sensitive to the symmetric vibrations of non-polar bonds, making it an excellent complementary technique to FTIR. For diantimony lead tetroxide, known historically as the pigment Naples yellow, Raman spectroscopy is a primary method for identification. colourlex.comunive.it

The Raman spectrum of Pb₂Sb₂O₇ with a pyrochlore structure is dominated by a very strong band associated with the symmetric stretching mode (A₁g) of the SbO₆ octahedra, typically observed around 510 cm⁻¹. acs.org Changes in the position and shape of this peak can indicate distortions in the crystalline lattice. acs.org Another key feature is a strong band in the low-frequency region (around 130-140 cm⁻¹), which is attributed to Pb-O lattice vibrations. morana-rtd.com The precise wavenumber of this peak has been shown to be sensitive to the synthesis temperature of the pigment. morana-rtd.com

Other weaker to medium intensity bands are also observed, which correspond to other vibrational modes of the SbO₆ octahedra (such as F₂g modes) and other lattice vibrations. researchgate.netmdpi.com The introduction of other elements, such as tin (Sn) or zinc (Zn), into the pyrochlore structure leads to noticeable shifts and changes in the Raman spectra, reflecting the alteration of the local symmetry of the Sb-O polyhedra. unipg.it

Table 2: Characteristic Raman Peaks for this compound (Naples Yellow)

Wavenumber (cm⁻¹)	Assignment	Relative Intensity	Reference
~510	A₁g symmetric stretching of SbO₆ octahedra	Strong	acs.org
~461	Vibrational Mode	Medium	researchgate.net
~348	Vibrational Mode	Medium	researchgate.net
~130-140	Lattice Pb-O stretching	Very Strong	morana-rtd.com

Note: Peak positions can vary based on sample preparation, crystallinity, and presence of dopants. acs.orgmorana-rtd.com

Fourier-Transform Infrared (FTIR) Spectroscopy

X-ray Absorption Spectroscopy (XAS) for Electronic and Local Structural Information

X-ray Absorption Spectroscopy (XAS) is an element-specific technique that provides information on the local geometric and/or electronic structure around a specific atom. It is divided into two main regions: XANES and EXAFS.

EXAFS refers to the oscillatory structure observed at energies well above an absorption edge. The analysis of these oscillations provides quantitative information about the local atomic environment of the absorbing element, including bond distances, coordination numbers, and the identity of neighboring atoms. osti.govscirp.org

In the study of lead-antimony oxides, EXAFS can be applied to both the Pb L-edge and the Sb K-edge to independently probe the local environment around each metal center. For this compound, Sb K-edge EXAFS analysis would be used to determine the bond length of the Sb-O bonds within the SbO₆ octahedra. amazonaws.com The analysis would also reveal the distances to the next-nearest neighbors, such as other Sb or Pb atoms, helping to confirm the pyrochlore structure. amazonaws.comresearchgate.net Similarly, Pb L-edge EXAFS provides details on the coordination environment around the lead atoms. amazonaws.com EXAFS is particularly valuable for amorphous or poorly crystalline materials where traditional diffraction techniques are less effective. csic.es

Table 3: Illustrative EXAFS-Derived Structural Parameters for Antimony Oxides

Absorbing Atom	Neighbor Atom	Bond Distance (Å)	Coordination Number	Compound System	Reference
Sb(V)	O	~1.98	6	Sb(V) sorbed on Fe oxide	amazonaws.com
Sb(III)	O	-	~3	Sb(III) oxides	amazonaws.com
Sb	Sb	~3.62	-	Cubic Sb₂O₅	amazonaws.com

Note: This table provides examples of parameters derived from EXAFS studies on various antimony-containing systems to illustrate the type of information obtained.

The XANES region, which comprises the features at and just above the absorption edge, is highly sensitive to the oxidation state and coordination geometry of the absorbing atom. libretexts.org The energy of the absorption edge typically increases with the oxidation state of the element. libretexts.org

For lead-antimony compounds, XANES is a critical tool for determining the valence states of antimony, which can exist as Sb(III) and/or Sb(V). researchgate.netnih.gov By comparing the Sb K-edge or L-edge XANES spectrum of a sample like Pb₂Sb₂O₇ to those of reference compounds with known oxidation states (e.g., Sb₂O₃ for Sb(III) and Sb₂O₅ for Sb(V)), the oxidation state of antimony in the sample can be identified. amazonaws.comresearchgate.netnih.gov In Pb₂Sb₂O₇, antimony is expected to be in the +5 oxidation state. XANES studies on ancient glass and glazes containing lead antimonate (B1203111) have successfully used this technique to confirm the Sb(V) state. researchgate.net Similarly, Pb L-edge XANES can provide information about the oxidation state of lead. researchgate.net

Extended X-ray Absorption Fine Structure (EXAFS) Analysis

Photoelectron Spectroscopy (XPS) for Surface Composition and Electronic States

X-ray Photoelectron Spectroscopy (XPS), also known as Electron Spectroscopy for Chemical Analysis (ESCA), is a premier surface-sensitive technique used to determine elemental composition, empirical formula, and chemical and electronic states of elements within the top 1-10 nm of a material's surface. phi.comwikipedia.org The technique involves irradiating a surface with X-rays and analyzing the kinetic energy of the emitted photoelectrons. thermofisher.com

For a compound like this compound, an XPS survey scan would identify the presence of lead (Pb), antimony (Sb), and oxygen (O) on the surface and determine their relative atomic concentrations. High-resolution scans of the specific photoelectron peaks (e.g., Pb 4f, Sb 3d, O 1s) provide more detailed information. The binding energy of a core-level electron is sensitive to the chemical environment and oxidation state of the atom. phi.com

For example, the Sb 3d region is often analyzed to distinguish between Sb(III) and Sb(V). The Sb 3d₅/₂ peak for Sb(V) appears at a higher binding energy than that for Sb(III) due to the greater positive charge on the ion. researchgate.net However, analysis can be complicated by the overlap of the Sb 3d₅/₂ peak with the O 1s peak, often requiring deconvolution of the Sb 3d₃/₂ peak instead. Similarly, the position and shape of the Pb 4f peaks can confirm the +2 oxidation state of lead. XPS is invaluable for studying surface contamination, segregation, and the effects of environmental exposure or surface treatments. brighton-science.com

Table 4: Typical Binding Energies for Elements in Lead-Antimony Oxides

Element	Photoelectron Peak	Approximate Binding Energy (eV)	Inferred Oxidation State	Reference
Pb	Pb 4f₇/₂	~138 - 139	Pb(II)	researchgate.net
Sb	Sb 3d₃/₂	~540	Sb(V)	researchgate.net
Sb	Sb 3d₅/₂	~530 - 531	Sb(V)	researchgate.net
O	O 1s	~530 - 531	O(-II)	researchgate.net

Note: Binding energies can be affected by surface charging, which is common in insulating materials like oxides, and require careful calibration. bohrium.com

V. Theoretical and Computational Investigations of Lead Antimony Oxide Systems

Density Functional Theory (DFT) for Electronic Structure and Bonding

Density Functional Theory (DFT) has become a standard method for investigating the electronic structure of materials, including complex oxides like diantimony (B1203571) lead tetroxide. scispace.com DFT calculations allow for the determination of ground-state properties by mapping the many-body problem onto a system of non-interacting electrons moving in an effective potential. scispace.com This approach provides a balance between computational cost and accuracy, making it suitable for studying the electronic and structural properties of lead-antimony oxide systems. scispace.comaip.org

Band Structure and Density of States Calculations

Band structure and density of states (DOS) calculations are fundamental for understanding the electronic properties of materials. In lead-antimony oxide systems, these calculations reveal the nature of the electronic gap and the contributions of different atomic orbitals to the valence and conduction bands.

For instance, in lead oxides like α-PbO, the valence band maximum (VBM) is primarily composed of O-2p orbitals, while the conduction band minimum (CBM) is dominated by Pb-6p states. aip.org DFT calculations on antimony oxides (Sb₂O₃, Sb₂O₄, and Sb₂O₅) have shown that all are indirect band gap materials, with the exception of the β-polymorphs of Sb₂O₃ and Sb₂O₄. researchgate.net The fundamental and optical band gaps in these oxides tend to decrease as the oxidation state of antimony increases from Sb₂O₃ to Sb₂O₅. researchgate.net

Amorphous antimony oxides have been found to exhibit narrower energy gaps compared to their crystalline forms. arxiv.org This is attributed to the formation of localized states above the valence band edge due to undercoordinated ions in the disordered structure. arxiv.org The electronic structure of mixed-valence oxides like FeSbO₄ has also been investigated using DFT, revealing it to be a semiconductor. aps.org

Table 1: Calculated Band Gap Properties of Selected Antimony Oxides This table is based on data from DFT calculations and illustrates the variation in band gaps with oxidation state and crystallinity.

Compound	Crystal Form	Band Gap Type	Calculated Fundamental Band Gap (eV)
Sb₂O₃	β-polymorph	Direct	-
Sb₂O₃	Amorphous	-	2.09 arxiv.org
Sb₂O₄	β-polymorph	Direct	-
Sb₂O₄	Amorphous	-	1.48 arxiv.org
Sb₂O₅	-	Indirect	-
Sb₂O₅	Amorphous	-	0.52 arxiv.org

Analysis of Lone-Pair Formation and Structural Distortion Effects

A key feature of lead(II) and antimony(III) compounds is the presence of stereochemically active lone pairs of 5s² and 6s² electrons, respectively. iucr.orgarxiv.orgcambridge.org These lone pairs arise from the interaction between the metal s-orbitals and oxygen p-orbitals, leading to the formation of an antibonding state at the top of the valence band. arxiv.org The expression of these lone pairs can cause significant structural distortions. iucr.orgarxiv.org

In materials like MnSb₂O₄, DFT calculations have confirmed the presence of stereochemically active lone pairs on the antimony atoms. iucr.org The degree of orbital interaction, or covalency, determines how strongly the lone pair is expressed. iucr.org These lone pairs can interact with each other, leading to repulsion that is minimized by introducing a deflection angle in the crystal structure. iucr.org The chemical bonding in such materials is often dominated by polar covalent interactions. iucr.orgarxiv.org

The structural distortion of the Sb site has a direct impact on the strength of the resulting lone pair. researchgate.net In mixed-valence halides like Rb₂₃BiₓSb₇₋ₓSbV₂Cl₅₄, the repulsion between the lone pairs on the Sb³⁺ ions drives the formation of a unique layered structure. nih.gov The presence of these lone pairs is a critical factor in the properties of many technologically important materials, including ferroelectrics where they contribute to long-range polar distortions. bates.edu

Atomistic Simulations for Defect Energetics and Migration Pathways

Atomistic simulations, often coupled with DFT, are essential for understanding the formation and movement of defects within the crystal lattice of lead-antimony oxides. nih.gov Defects such as vacancies, interstitials, and substitutions can significantly influence the material's electronic and ionic conductivity. aip.org

DFT calculations can accurately estimate the formation energies of point defects. nih.gov For example, in perovskite materials, defect formation energies are generally lower in 3D structures compared to 2D layered structures, making the 3D materials more prone to defect formation. nih.gov The nudged elastic band (NEB) method, used in conjunction with DFT, can simulate the migration pathways of ions and defects, providing insights into their activation energies and diffusion coefficients. nih.gov

These simulations have been used to study ion migration in various materials, including the diffusion of dopants like P, As, Sb, and Bi in CdTe, where migration energies were found to be between 0.4 and 0.8 eV. nih.gov Understanding these defect energetics and migration pathways is crucial for controlling the material's properties and long-term stability. nih.govresearchgate.netacs.org

Thermodynamic Modeling and Phase Equilibria Prediction

Thermodynamic modeling is a powerful tool for predicting the stable phases and their compositions under different conditions of temperature, pressure, and composition. This is particularly important for complex multi-component systems like those found in metallurgical processes involving lead and antimony oxides.

Integrated experimental and thermodynamic modeling approaches are often employed. e3s-conferences.org Experimental data on phase equilibria are used to optimize the parameters in thermodynamic models, which can then be used to predict the behavior of complex systems. e3s-conferences.orgd-nb.info Software packages like FactSage are commonly used for these calculations, employing advanced solution models to describe the Gibbs energies of all phases. e3s-conferences.org

Chemical Equilibrium Constant Method Applications

The chemical equilibrium constant method is a thermodynamic approach used to model multiphase, multicomponent reactive systems. mdpi.comresearchgate.net This method has been successfully applied to simulate processes like the antimony-lead synergistic side-blown oxidation smelting process. mdpi.comresearchgate.netresearchgate.net By establishing a mathematical model based on the total moles of each element and the independent chemical reactions at equilibrium, the composition of the products can be calculated. mdpi.com

These models can accurately predict smelting outcomes and help optimize process parameters. mdpi.comresearchgate.net For instance, in the antimony-lead smelting process, such models have calculated the distribution of elements like Pb, Sb, Zn, As, Cu, and Fe between the crude lead, smelting slag, and flue gas, with relative errors for major elements often being less than 10% compared to production data. mdpi.com

p-T and T-x Projections of Phase Diagrams

Phase diagrams are graphical representations of the equilibrium state of a system. For binary and ternary systems involving lead and antimony oxides, pressure-temperature (p-T) and temperature-composition (T-x) projections of the phase diagram are essential for understanding phase transformations. researchgate.netopengeology.orgchegg.com

For example, T-x phase diagrams for the Pb-Sb system show the liquidus and solidus lines, as well as the eutectic point, which is the composition at which the liquid solidifies at the lowest temperature. mdpi.com In the PbO-SiO₂ and PbO-Sb₂O₃ systems, pseudobinary phase diagrams have been optimized using experimental data to predict the liquidus surface in the ternary PbO-Sb₂O₃-SiO₂ system. researchgate.net Such diagrams are crucial for industrial processes, as they define the operating windows for temperature and composition to achieve desired products and separations. core.ac.ukup.edu

Vi. Advanced Functional Properties and Research Applications of Lead Antimony Oxide Materials

Catalytic Activity and Mechanisms in Heterogeneous Systems

Lead-antimony oxides have demonstrated significant potential as catalysts in various heterogeneous reactions, from electrocatalysis to selective oxidation processes. Their performance is often attributed to the synergistic effects between the lead and antimony components.

Lead-antimony oxides have emerged as promising components in electrocatalysts for the oxygen evolution reaction (OER), a critical process in water splitting for hydrogen production. Research has shown that incorporating lead oxide into manganese-antimony mixed oxides significantly enhances both the activity and stability of the catalyst for acidic water electrooxidation. rsc.org These multimetallic materials are among the most active noble-metal-free catalysts for OER at low pH. rsc.org

The improved performance is ascribed to the stabilizing effect of lead and antimony oxides on the catalytically active manganese sites. rsc.org In-situ spectroelectrochemical X-ray absorption analysis has revealed that this stabilization minimizes the corrosion of manganese during operation. rsc.org Antimony oxides, such as Sb₂O₅, are known to be resistant to acidic conditions and high potentials, which helps to stabilize the more active, but less stable, catalytic components. rsc.org The combination of an active catalyst with a stable antimony oxide matrix, a "catalyst-in-matrix" concept, has been shown to be an effective strategy for creating durable OER catalysts. rsc.orgchemrxiv.org

A study on [MnPb+Sb]Oₓ catalysts reported achieving a current density of 10 mA cm⁻² at a low overpotential of 0.60 ± 0.03 V in 0.5 M H₂SO₄, demonstrating their high activity. rsc.org These catalysts also exhibit robustness, maintaining performance at elevated temperatures of 60 °C. rsc.org

Catalyst System	OER Performance Metric	Reference
[MnPb+Sb]Oₓ	10 mA cm⁻² at 0.60 ± 0.03 V overpotential	rsc.org
[MnCoPb+Sb]Oₓ	Stable at 10 mA cm⁻² with 0.630 ± 0.010 V overpotential for 24h	rsc.org
Ir ND/ATO	798 mA/mg OER activity, >99% stability after 100 cycles	mdpi.com

Mixed metal oxides containing antimony are important industrial catalysts for the selective oxidation and ammoxidation of hydrocarbons, such as propane (B168953) and propylene. researchgate.netmsu.eduacs.org These catalysts are used to produce valuable chemicals like acrylic acid and acrylonitrile. researchgate.netgoogle.com

The Mo-V-Sb-Nb-O system is a well-studied example, where antimony is a key component. researchgate.netgoogle.com In these complex oxides, the arrangement of the different metal-oxygen polyhedra creates active sites that can selectively break C-H bonds and insert oxygen or nitrogen atoms. The role of antimony is often to form specific crystalline phases, such as the rutile VSbO₄ phase, which are believed to be active and selective for these reactions. jocpr.com The presence of antimony can also influence the redox properties of other elements in the catalyst, such as vanadium, which is crucial for the catalytic cycle. jocpr.com

Research on V-Sb-O catalysts supported on materials like alumina (B75360) has shown that the interaction between the vanadium-antimony oxide phase and the support is critical for achieving high activity and selectivity. jocpr.com For instance, in the ammoxidation of 3-picoline to nicotinonitrile, a precursor for vitamin B3, antimony-promoted VPO catalysts have shown high efficiency. jocpr.com The presence of antimony can lead to the formation of highly dispersed active phases and modify the surface acidity of the catalyst, both of which are important for the reaction. jocpr.com

Electrocatalysis for Oxygen Evolution Reactions

Electrochemical Behavior and Electrode Material Science

The electrochemical properties of lead-antimony oxides are central to their application in devices like lead-acid batteries and as electrode materials for various electrochemical processes.

When used as electrodes, particularly in sulfuric acid solutions relevant to lead-acid batteries, lead-antimony alloys form a complex anodic oxide layer. The presence of antimony significantly influences the composition, structure, and stability of this layer. scielo.br Antimony prevents the complete passivation of the electrode surface by lead sulfate (B86663) (PbSO₄) crystals, which allows for sustained electrochemical reactions. scielo.brresearchgate.net

During anodic polarization, a multi-layered oxide film can form. Studies have identified an inner layer of lead oxide (PbO) and an outer layer that can contain various lead and antimony oxides, including PbO₂, Sb₂O₃, and Sb₂O₅. labatscience.comconicet.gov.arampp.org The presence of antimony increases the degree of hydration in the anodic layer, which can reach up to 30% compared to about 10% on pure lead electrodes. labatscience.com This hydrated structure is thought to absorb mechanical stresses from corrosion, preventing cracking of the anodic layer. labatscience.com

The stability of these oxide films is a key factor in the performance and lifetime of lead-acid batteries. The dissolution of antimony from the electrode and its subsequent redeposition can affect the battery's performance. rsc.org The formation of a dense, stable oxide film is desirable, and research has explored methods like anodic oxidation to create such films on lead-antimony electrodes for applications like reference electrodes in concentrated sulfuric acid. google.com

The growth of the anodic oxide layer on lead-antimony electrodes is governed by ionic transport through the film. The presence of antimony alters these transport mechanisms. scielo.br On a pure lead electrode, the growth of the PbO inner layer is faster than on a lead-antimony electrode. scielo.br This is because antimony-containing species within the pores of the anodic layer modify the transport of ions like H⁺ and OH⁻. scielo.br

Electrochemical impedance spectroscopy (EIS) is a powerful technique used to study these transport processes. researchgate.netresearchgate.net EIS studies have shown that the dissolution rate of the electrode is controlled by diffusion through the oxide layer. researchgate.netresearchgate.net The diffusion coefficients for protons and oxygen ions can be estimated from these measurements. researchgate.net The electrical and dielectric properties of the anodic surface layer are significantly influenced by the antimony content. researchgate.net

Investigation of Oxide Film Formation and Stability on Electrodes

Role as Dopants and Modifiers in Functional Materials

Lead and antimony oxides are frequently used as dopants or modifiers to impart specific functionalities to other materials.

Antimony is a well-known dopant for tin oxide to create antimony-doped tin oxide (ATO), a transparent conducting oxide used as a support for electrocatalysts. mdpi.comresearchgate.net Doping with antimony increases the electrical conductivity of tin oxide, making it a suitable support for active catalyst nanoparticles like iridium oxide in OER applications. researchgate.net

In the context of lead-acid batteries, antimony has long been added to lead grids to improve their mechanical strength and hardness. sim2.beelectrochemsci.org However, its electrochemical effects are also significant. Antimony in the positive grid alloy influences the morphology and conductivity of the lead dioxide (PbO₂) active material. labatscience.com While it can increase the conductivity of the anodic layer, it can also affect the oxygen evolution potential. labatscience.com

Lead oxide itself can act as a modifier. For instance, the addition of lead oxide to manganese-antimony oxide catalysts enhances their stability for the OER. rsc.org In glasses, lead oxide is used to increase the refractive index and non-linear optical properties, while antimony oxide can act as a modifier to produce yellow colors or as a fining agent. bathpotters.co.ukupc.educore.ac.uk The combination of lead and antimony oxides in glasses can result in materials with low phonon energies, which is beneficial for applications in lasers and other optical devices. upc.edu

The pyrochlore (B1171951) Pb₂Sb₂O₇, known historically as Naples yellow pigment, is a functional material in its own right. nih.govmfa.org Its electronic structure and semiconducting nature have been investigated. acs.org The stability of this pigment is attributed to its poor optical absorption and low minority carrier mobility. acs.org The pyrochlore structure can accommodate a wide range of elemental substitutions, allowing for the tuning of its electrical and optical properties. acs.org

Material System	Role of Lead/Antimony Oxide	Improved Property	Reference
Manganese-Antimony Oxides	Lead oxide as a modifier	Enhanced stability for OER	rsc.org
Tin Oxide	Antimony oxide as a dopant	Increased electrical conductivity	mdpi.comresearchgate.net
Lead Alloys	Antimony as an alloying element	Mechanical strength, modified anodic layer	sim2.beelectrochemsci.org
Glasses	Lead and antimony oxides as modifiers	Optical properties, stability	bathpotters.co.ukupc.edu
Double Base Propellants	Lead oxides as ballistic modifiers	Catalytic activity for controlled burning	rsc.org

Impact on Crystallinity and Lattice Parameters of Host Matrices

The incorporation of lead-antimony oxides, or the doping of lead oxide matrices with antimony, significantly influences the structural properties of the host material, particularly its crystallinity and lattice parameters. These changes are fundamental to tailoring the material for specific applications.

In more complex systems, such as Co₁-ₓFeₓSb₂-yPbᵧO₄ compounds, refined lattice parameters have been reported to range between a = 8.4492(2) Å - 8.5728(2) Å and c = 5.9170(1) Å - 6.0546(2) Å. bham.ac.uk For the specific compound lead pyroantimonate (B1233504) (Pb₂Sb₂O₇), X-ray diffraction studies have identified a cubic pyrochlore crystallographic structure (space group Fd-3m). researchgate.net The lattice parameter of pure lead antimonate (B1203111) is noted as 10.40 Å. However, the substitution of antimony with other elements like iron (Fe) and tin (Sn) leads to an increase in the lattice parameter. For instance, Pb₂Sb₂O₇ particles with partial substitution by Fe and/or Sn exhibit a larger lattice parameter of approximately 10.48 Å. researchgate.net In some samples, heterogeneity is observed with a second cubic lead antimonate phase having a slightly smaller lattice parameter of 10.46 Å. researchgate.net

The addition of other oxides can also induce structural changes. For example, adding titanium oxide (TiO₂) nanoparticles to a tin-antimony-lead (Sn-Sb-Pb) alloy has been shown to cause a change in the structure of the tin matrix, including its lattice parameters. scispace.com

Table 1: Impact of Composition on Lattice Parameters of Lead-Antimony Oxide and Related Materials

Material System	Dopant/Substitution	Effect on Lattice Parameter	Reference
α-PbO Nanoparticles	1.0 – 5.0 wt% Sb³⁺	Decrease	researchgate.net
α-PbO Nanoparticles	> 5.0 wt% Sb³⁺	Tends toward amorphization	researchgate.net
Sb₂O₃ Thin Films	Vacuum Annealing	Decrease from 11.163 Å to 11.154 Å
Pb₂Sb₂O₇	Pure	a = 10.40 Å	researchgate.net

Influence on Optoelectronic Response (excluding specific device performance)

The incorporation of diantimony (B1203571) lead tetroxide and related lead-antimony oxide compositions has a profound effect on the optoelectronic properties of materials, primarily by modifying their electronic band structure and optical constants. These modifications are crucial for developing materials for various optical and electronic applications.

A key parameter influenced is the optical band gap (E_g). In studies of Sb³⁺-doped PbO nanoparticles, the band gap was found to decrease significantly compared to undoped PbO. The band gap values for the doped samples ranged from 1.07 to 1.76 eV, a substantial reduction from the 2.35 eV of undoped PbO. researchgate.net This change is attributed to the creation of new energy levels within the band structure. The valence band maximum in α-PbO is primarily composed of O-2p states, while the conduction band minimum is dominated by Pb-6p states. Doping introduces orbital states from the dopant that alter this structure. researchgate.net

In glassy systems, the influence of antimony oxide is also significant. For xSb₂O₃·(100-x)[4PbO₂·Pb] glasses and vitroceramics, increasing the Sb₂O₃ content up to 15 mol% causes an abrupt decrease in the gap energy. researchgate.net This is explained by the tendency of Sb³⁺ ions to oxidize to Sb⁵⁺, a process that increases the number of charge carriers within the host network. researchgate.net The ultraviolet absorption band in some lead-based glasses, centered around 310 nm, can be correlated with the contributions of Pb²⁺ ions from the host matrix. researchgate.net

Furthermore, lead-free antimony-based double perovskites are being investigated for their optoelectronic properties. These materials are semiconductors with band gaps typically ranging from 1 to 2 eV, making them suitable for photovoltaic applications. colab.ws Antimony-doped indium oxide (IAO) nanosheets, while being a different host system, demonstrate the potent effect of antimony doping. These atomically thin layers exhibit excellent transparency (over 98%) across the visible and near-infrared spectrum and a notable photoresponse under ultraviolet (UV) radiation. d-nb.info The introduction of antimony can effectively tune the electronic and optical properties of oxide semiconductors. d-nb.inforsc.org

Table 2: Effect of Antimony Content on Optical Band Gap

Material System	Antimony Content/Dopant	Optical Band Gap (E_g)	Reference
Undoped PbO Nanoparticles	0 wt% Sb³⁺	2.35 eV	researchgate.net
Sb³⁺-doped PbO Nanoparticles	1.0 - 5.0 wt% Sb³⁺	1.07 - 1.76 eV	researchgate.net
xSb₂O₃·(100-x)[4PbO₂·Pb]	Increasing x up to 15 mol%	Abrupt Decrease	researchgate.net

Radiation Shielding Capabilities and Material Design Principles

Lead-antimony oxide materials are of significant interest for radiation shielding applications due to the high atomic number (Z) and density of lead, which are crucial for attenuating gamma and X-rays. marshield.comradetco.com The addition of antimony can further enhance these properties and improve mechanical strength. marshield.com

The design of effective radiation shielding materials revolves around maximizing the probability of radiation interaction. Key parameters used to evaluate shielding effectiveness include the mass attenuation coefficient (µ/ρ), the effective atomic number (Z_eff), and the half-value layer (HVL), which is the thickness of material required to reduce the radiation intensity by 50%.

In Sb₂O₃–Na₂O–WO₃–PbO glasses, increasing the lead oxide content enhances gamma radiation shielding efficiency. Calculations for these glass systems over an energy range of 0.25–1.25 MeV show a clear dependence of the mass attenuation coefficient and other shielding parameters on the composition. For instance, a notable increase in radiation protection efficiency (RPE) is observed as the thickness of the glass increases from 0.5 to 2 cm.

Lead itself is a benchmark material for radiation shielding. For a Cobalt-60 (Co-60) gamma source, pure lead has an HVL of approximately 12.5 mm. marshield.com For a 200 kVp X-ray source, the HVL of lead is much lower, at 0.52 mm. marshield.com Alloying lead with 1-6% antimony, creating antimonial lead, is a common practice to increase hardness and mechanical strength, which is a critical material design principle for creating durable shielding structures. marshield.com

Composite materials are also a key area of research. A composite shield containing tungsten, antimony, and lead has demonstrated better attenuation for 120 kVp X-ray photons than lead alone. sums.ac.ir The principle here is to combine high-Z materials with different K-edges to create a more effective shield across a range of photon energies. sums.ac.irnih.gov

Table 3: Radiation Shielding Properties of Lead-Based Materials

Radiation Source	Shielding Material	Shielding Parameter	Value	Reference
Cobalt-60 (Gamma)	Pure Lead	Half-Value Layer (HVL)	~12.5 mm	marshield.com
200 kVp (X-ray)	Pure Lead	Half-Value Layer (HVL)	0.52 mm	marshield.com
120 kVp (X-ray)	Tungsten-Antimony-Lead Composite	Attenuation	Better than lead alone	sums.ac.ir

Integration in Glassy and Vitroceramic Systems for Advanced Optical and Photonic Applications

Lead-antimony oxides are integral components in the formulation of specialized glasses and vitroceramics (glass-ceramics) designed for advanced optical and photonic applications. These heavy metal oxide glasses are prized for properties such as high refractive index, large nonlinear optical response, and a wide transmission window, particularly in the infrared region. core.ac.ukoptica.org

Antimony oxide (Sb₂O₃) itself can act as a glass network former, though it has a high tendency to crystallize. core.ac.uk The combination with lead oxide (PbO) helps to stabilize the glassy state and enhance desirable properties. Lead tetroxide (Pb₃O₄) is a well-known ingredient in the manufacture of glass, especially lead glass, which is characterized by its high refractive index and brilliance. ceramic-glazes.com

In the xSb₂O₃·(100-x)[4PbO₂·Pb] system, samples with lower concentrations of Sb₂O₃ form glasses, while those with higher concentrations (x ≥ 15 mol%) tend to form vitroceramics, which contain crystalline phases within a glassy matrix. researchgate.net The crystalline phase in these vitroceramics was identified as β-Sb₂O₄. researchgate.net The structural evolution from glass to vitroceramic demonstrates the ability to tailor the material's phase composition for specific applications. Similarly, studies on recycling spent battery materials have produced vitroceramics with compositions like xCuO·10Sb₂O₃·(90 − x)[4PbO₂·Pb], which contain multiple crystalline phases including Pb₂(SO₄)O, PbSO₄, and PbO₂. mdpi.com

For photonics, the high nonlinearity of these glasses is a key feature. In one study, adding lead oxide to a binary Sb₂O₃-SbPO₄ glass composition increased its third-order optical nonlinearity by 80%. optica.org This enhancement is critical for applications in all-optical switching and other nonlinear optical devices. optica.orgsamaterials.com The refractive index of antimony-based glasses is typically high, often exceeding 2.0. researchgate.net Holmium-doped lithium-antimony-lead borate (B1201080) glasses have been prepared with refractive indices calculated to be in the range of 2.31 to 2.37. aip.org This high refractive index is advantageous for creating compact optical components and enhancing light-matter interactions.

The ability to incorporate various dopants, such as rare-earth ions, into these lead-antimony glass and vitroceramic hosts opens up possibilities for creating materials for lasers, amplifiers, and other photonic devices. core.ac.ukmdpi.com

Vii. Chemical Interactions and Resource Recovery Research Relevant to Lead Antimony Oxides

Leaching and Dissolution Mechanisms from Complex Matrices

The recovery of lead and antimony from materials containing lead-antimony oxides typically begins with a leaching step designed to dissolve one or both metals into a solution. miningpedia.cn The mechanism of dissolution depends heavily on the chemical environment, specifically the lixiviant (leaching agent) used and the operating conditions. Both acidic and alkaline systems have been extensively studied.

In acidic leaching, hydrochloric acid (HCl) is a common reagent. mdpi.com The dissolution mechanism involves an acid dissolution reaction, where the oxide matrix is broken down. mdpi.com For complex materials like lead dross, which may contain compounds such as oxyplumboromeite (Pb₂Sb₂O₇), a two-step roasting process may be required prior to leaching to break the complex oxide structure. nih.gov One innovative approach involves solvometallurgical leaching, where HCl is dissolved in an organic solvent like ethanol (B145695). etn-socrates.euacs.org This method enhances the selective leaching of antimony. The low polarity of the solvent medium leads to the precipitation of lead(II) chloride (PbCl₂), thereby separating it from the dissolved antimony. etn-socrates.eu Research has shown that using 2 mol L⁻¹ HCl in ethanol can achieve a 90% leaching efficiency for antimony while co-dissolving only 0.4% of the lead. acs.org Other acids, such as nitric acid (HNO₃), have also been used, demonstrating over 99% lead dissolution while leaving tin and antimony in the solid residue. nih.gov

Alkaline leaching is another primary method, often employing sodium hydroxide (B78521) (NaOH) or alkaline sulfide (B99878) solutions. mdpi.comresearchgate.net In these systems, antimony can be dissolved, sometimes with the aid of an oxidizing agent like hydrogen peroxide, to form soluble sodium antimonite or pyroantimonate (B1233504). google.com This process can be highly selective, as lead has limited solubility in such conditions. google.com Alkaline sulfide leaching, in particular, is noted as a potential selective lixiviant for dissolving arsenic and antimony from secondary materials like lead oxide slag. diva-portal.org The dissolution in alkaline sulfide media relies on the formation of thio-anions of antimony, which are soluble in the lixiviant.

Leaching Agent	Matrix/Source Material	Key Mechanism	Typical Conditions	Reported Efficiency	Source
Hydrochloric Acid (HCl) in Ethanol	Lead-rich Dross	Selective acid dissolution of Sb; precipitation of Pb as PbCl₂	2 M HCl in ethanol	90% Sb leached; 0.4% Pb leached	etn-socrates.euacs.org
Nitric Acid (HNO₃)	Roasted Lead Dross	Selective acid dissolution of Pb	2.5 M HNO₃, 50°C, 3h	>99% Pb dissolved	nih.gov
Sodium Hydroxide (NaOH) & H₂O₂	Antimony-Lead Alloy	Selective alkaline oxidation and dissolution of Sb	100g/L NaOH, 80°C	Effective separation of Sb and Pb	google.com
Alkaline Sulfide (Na₂S/NaOH)	Lead Oxide Slag	Formation of soluble thioantimoniate complexes	Varies	Selective for As and Sb	diva-portal.org
Hydrobromic Acid (HBr)	Lead-Acid Battery Dross	Acid dissolution; formation of SbBr₃ complex	1 M HBr, 70°C, 3h	~21.5% Sb dissolution (limited by Pb interference)	mdpi.com

Selective Recovery Processes and By-product Utilization in Research

Following leaching, various processes are researched to selectively recover the dissolved metals and transform them into valuable by-products. The choice of recovery method is intrinsically linked to the preceding leaching step.

For processes using HCl in ethanol, a simple and effective recovery method is hydrolysis precipitation. By adding water to the pregnant leach solution, high-purity antimony oxide chloride (Sb₄O₅Cl₂) can be precipitated. etn-socrates.euacs.org This recovered compound has potential applications as a component in flame retardants or as an anode material for batteries. acs.org The ethanol can then be distilled from the solution and reused, contributing to the process's sustainability. acs.org

Another approach involves the pyrometallurgical treatment of lead softening slag, which contains significant amounts of lead and antimony oxides. tandfonline.com This process can involve roasting with NaOH to remove arsenic, followed by carbothermic reduction to recover lead in the form of antimonial lead. tandfonline.com The residual slag, enriched in antimony, can then be leached with nitric acid to further remove lead, yielding a final residue suitable for producing antimony trioxide. tandfonline.com

Recovery Process	Target Metal	Recovered Product	Potential By-product Utilization	Source
Hydrolysis Precipitation	Antimony	Antimony Oxide Chloride (Sb₄O₅Cl₂)	Flame retardants, battery anode material	etn-socrates.eumdpi.comacs.org
pH Neutralization (with Na₂CO₃)	Lead	Lead Carbonate (PbCO₃), Lead Hydroxides	Feedstock for lead production	nih.gov
Carbothermic Reduction	Lead	Antimonial Lead	Lead alloys for batteries and construction	tandfonline.comdiva-portal.org
Leaching and Precipitation	Antimony	Antimony Trioxide (Sb₂O₃)	Flame retardants, catalysts, glass and ceramics	mdpi.comnih.govtandfonline.com
Vacuum Distillation	Tin, Antimony, Lead	Rough Tin, Sn-Pb alloys	Separation and refining of metals from polymetallic alloys	kneopen.comscispace.com

Environmental Chemistry of Lead-Antimony Oxide Systems (excluding toxicity profiles)

The environmental chemistry of lead-antimony oxide systems, such as those resulting from the weathering of materials containing diantimony (B1203571) lead tetroxide, is complex and governed by the distinct geochemical behaviors of lead and antimony.

Research on shooting range soils, where lead-antimony alloys weather, provides significant insights. serdp-estcp.mil Antimony is generally more mobile in the environment than lead. serdp-estcp.mil Upon oxidation, antimony predominantly forms aqueous Sb(V) (antimonate), which is the dominant mobile species. serdp-estcp.mil In contrast, lead primarily exists in the Pb(II) oxidation state and tends to form more stable and less mobile secondary minerals, such as lead oxides (PbO) and lead carbonates (PbCO₃), or stable phosphates like chloropyromorphite. serdp-estcp.milnih.gov

The mobility and speciation of both elements are strongly influenced by soil and sediment properties. Key factors include pH, the presence of iron oxides, and organic matter content. serdp-estcp.miltandfonline.com Iron oxides, in particular, are significant sorbents for both lead and antimony, forming strong inner-sphere complexes with the mineral surfaces, which can limit their mobility. serdp-estcp.milresearchgate.net However, the transport of these elements can be facilitated by their association with colloidal particles, with lead showing a greater tendency than antimony to be transported via colloids. slu.se Studies have shown that in soil solutions, a significant fraction of "dissolved" lead and antimony may actually be associated with iron-bearing colloids. serdp-estcp.mil

The geochemical behavior of antimony is complex; while thermodynamic predictions suggest Sb(V) should be stable under oxidizing conditions and Sb(III) under reducing conditions, both species have been found to coexist in a wide range of natural systems. pnnl.gov The solubility of antimony in soils is influenced by slow dissolution kinetics from primary sources like oxides and by sorption processes on soil surfaces. acs.org The transformation between different chemical forms (speciation) is a critical factor controlling the ultimate environmental fate of these elements. pjoes.com

Element	Dominant Environmental Speciation	Mobility Characteristics	Key Controlling Factors	Source
Antimony (Sb)	Predominantly Sb(V) (antimonate) in oxidized environments. Sb(III) under reducing conditions.	Generally more mobile than lead. Transported primarily as a dissolved oxyanion.	pH, redox potential, sorption to Fe/Mn oxides.	serdp-estcp.milpnnl.govunige.ch
Lead (Pb)	Pb(II)	Generally low mobility due to formation of stable secondary minerals (oxides, carbonates, phosphates).	pH, sorption to Fe oxides and organic matter, precipitation of secondary minerals.	serdp-estcp.milnih.govresearchgate.net

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Q & A

Basic: What are the primary analytical techniques for confirming the composition of Diantimony lead tetroxide?

Answer:
To verify the stoichiometry and phase purity of this compound, researchers should employ:

• X-ray Diffraction (XRD): To determine crystal structure and identify impurities by comparing experimental patterns with reference data.
• Energy-Dispersive X-ray Spectroscopy (EDX): Coupled with electron microscopy (SEM/TEM) to quantify elemental ratios of lead (Pb) and antimony (Sb).
• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): For precise determination of Pb and Sb concentrations after acid digestion.
• Thermogravimetric Analysis (TGA): To assess thermal stability and decomposition behavior, as seen in analogous lead oxides .

Advanced: How can oxidation states of lead and antimony in this compound be resolved experimentally?

Answer:
Distinguishing oxidation states requires:

• X-ray Photoelectron Spectroscopy (XPS): To identify Pb²⁺, Pb⁴⁺, Sb³⁺, or Sb⁵⁺ via binding energy shifts.
• Mössbauer Spectroscopy (for antimony): If applicable, to probe Sb oxidation states in solid-state compounds.
• Redox Titrations: Using standardized solutions (e.g., potassium permanganate) to quantify reducible species.
  Contradictions in oxidation state assignments may arise due to overlapping spectral features; cross-validation with multiple techniques is critical .

Basic: What safety protocols are essential when handling this compound in laboratory settings?

Answer:
Due to lead and antimony toxicity:

• Personal Protective Equipment (PPE): Gloves, lab coats, and NIOSH-approved respirators to prevent inhalation or dermal exposure.
• Controlled Environments: Use fume hoods for powder handling and wet methods to minimize dust generation.
• Waste Management: Collect residues in sealed containers labeled for heavy metal disposal.
• Exposure Monitoring: Regular blood lead level testing for personnel, as chronic exposure risks align with lead oxide toxicity profiles .

Advanced: How can researchers optimize synthesis routes for this compound to minimize impurities?

Answer:
While direct synthesis methods are not detailed in literature, analogous approaches for mixed metal oxides suggest:

• Solid-State Reactions: Calcining stoichiometric mixtures of PbO and Sb₂O₃ at controlled temperatures (e.g., 450–600°C) under inert or oxidizing atmospheres.
• Sol-Gel Methods: Using lead and antimony precursors (e.g., nitrates) followed by thermal decomposition.
• Phase Purity Verification: Post-synthesis, use XRD and Rietveld refinement to detect unwanted phases like PbO or Sb₂O₄. Adjust annealing times/temperatures iteratively .

Basic: What regulatory restrictions apply to the use of this compound in academic research?

Answer:
this compound is classified as a restricted substance under multiple regulatory frameworks (e.g., Toyota Manufacturing Standard TMR SAS0126n). Key restrictions include:

• Concentration Limits: ≤0.1% in materials (by weight) due to carcinogenic risks in animal studies.
• Documentation: Maintain Safety Data Sheets (SDS) and comply with REACH protocols for EU-based research.
• Alternatives: Explore non-toxic substitutes (e.g., TiO₂-based pigments) where feasible .

Advanced: How do environmental conditions (e.g., humidity, pH) affect the stability of this compound?

Answer:
Stability studies should include:

• Hydrothermal Testing: Expose samples to high humidity (≥80% RH) and monitor structural changes via XRD.
• Acid/Base Resistance: Immerse in HNO₃ (0.1–1 M) or NaOH (pH 10–12) to assess dissolution rates (ICP-MS analysis of leachates).
• Surface Analysis: Use XPS to detect hydrolyzed species (e.g., Pb(OH)₂, SbO₂⁻) on aged samples.
  Comparative data with Pb₃O₄ (lead tetroxide) may guide hypotheses, but Sb incorporation likely alters degradation pathways .

Basic: What spectroscopic methods are suitable for characterizing the electronic structure of this compound?

Answer:

• UV-Vis Diffuse Reflectance Spectroscopy (DRS): To estimate bandgap energy and assess photocatalytic potential.
• Fourier-Transform Infrared (FTIR): Identify metal-oxygen bonding modes (e.g., Pb–O–Sb vibrations).
• Raman Spectroscopy: Detect crystallographic defects or secondary phases through phonon mode analysis.
  Baseline corrections and reference standards (e.g., PbO, Sb₂O₃) are essential for accurate interpretation .

Advanced: How can computational modeling (e.g., DFT) complement experimental studies of this compound?

Answer:

• Crystal Structure Prediction: Use density functional theory (DFT) to model stable configurations and compare with XRD data.
• Electronic Properties: Calculate band structures to explain observed optical or catalytic behaviors.
• Thermodynamic Stability: Simulate decomposition pathways (e.g., Pb₃O₄ → PbO + O₂) to guide synthesis conditions.
  Validate models with experimental lattice parameters and spectroscopic data to address discrepancies .

Basic: How should researchers document and report analytical data for this compound in publications?

Answer:
Follow IUPAC guidelines for material characterization:

• Reproducibility: Include triplicate measurements for ICP-MS/XRD with standard deviations.
• Metadata: Specify instrument models (e.g., Bruker D8 Advance XRD), scan rates, and calibration standards.
• Data Accessibility: Deposit raw spectra/chromatograms in repositories like Zenodo for peer review.
  Adherence to standards ensures comparability across studies, especially given limited reference data .

Advanced: What strategies can resolve contradictions in reported physicochemical properties of this compound?

Answer:
Address discrepancies through:

• Interlaboratory Studies: Collaborate to standardize synthesis and characterization protocols.
• Advanced Microscopy: Use aberration-corrected TEM to resolve nanoscale heterogeneity affecting bulk properties.
• Systematic Variation: Test hypotheses by synthesizing samples under differing conditions (e.g., oxygen partial pressure).
  Publish negative results to clarify boundary conditions for property observations .